Luminescent solar concentrators (LSCs) are waveguiding devices that collect solar light to supplement photovoltaic devices. Scattering in waveguides is critical to the LSC performance, but it is challenging to quantify its contribution, severely hindering the development of LSCs. In this work, we developed an analytical approach to quantify the Mie scattering coefficient (αs) and anisotropy factor (g) in LSCs. By using the αs and g, we conduct theoretical calculation and Monte Carlo ray-tracing simulation to estimate the optical properties and optical efficiency of LSCs based on Gd1.5Y1.5Al5O12:Ce3+ phosphors. In all cases, both the calculated and simulated results agree well with the experimental observations, evidencing the feasibility of this approach. According to our model, scattering in the waveguide improves LSC performance by rerouting incident photons propagation to the edges but degrades LSC performance by redirecting radiated photons into the escape cone. We demonstrate that the enhancement of scattering increases both the scattering gain and loss as well as improves the absorption of LSCs. Finally, an external quantum efficiency (ηext) of 4.2% for a 20 × 20 cm2 LSC is achieved by optimizing the scattering. This work provides quantitative guidelines for estimating the scattering in LSCs, which will guide future research on LSC designs.

Room-temperature strong coupling between plasmonic nanocavities and monolayer semiconductors is a prominent path toward efficient, integrated devices. However, designing such systems is challenging due to the nontrivial dependence of the strong coupling on the properties of both the cavity and the emitter, as well as the subwavelength scale of interaction. In this work, we develop a general methodology for obtaining strongly coupled hybrid metasurfaces consisting of plasmonic nanocavities coupled to atomically thin semiconductor layers, exhibiting extreme values of Rabi splitting, by inverse design of the near-field plasmonic response. We experimentally demonstrate large values of Rabi splitting in a nanoantenna design while providing theoretically optimal configurations for additional types of nanostructures. Our results open a path to maximizing light–matter interactions in integrated platforms for classical and quantum-optical applications.

As a new emerging ecofriendly light-emitting material, carbon dots (CDs) have been a research hotspot in the past decade. However, the synthesis of new types of CDs and the realization of multicolor solid-state emission remains challenging. Herein, we successfully synthesized a new type of N,Cl-doped CDs. The structure, morphology, composition, and optical properties, were well studied. The emission peak of fluorescent CDs solution can be modulated in the range of 512 to 613 nm by varying the concentration of CDs and the solvent type. To obtain a better emission of solid-state CDs, the as-prepared CDs are loaded on silica gel particles. Surprisingly, the solid-state CDs@silica can realize multicolor emission in the region of 521 to 600 nm by adjusting the ratio of CDs and silica. In addition, the single-component solar-simulated white light-emitting diode (WLED) was fabricated by using the CDs@silica particles as phosphor. The high quality of electroluminescence (EL) demonstrated the great potential of the CDs in the next generation of applications.

Metasurfaces have attracted extensive attention in the micro/nano-optics field depending on their significant ability to modulate optical parameters. However, the current numerical simulation technology cannot meet the demand of the design and analysis of metasurfaces efficiently due to consuming substantial calculating time and memory. Besides, they cannot illustrate the physical mechanism straightforwardly behind the optical responses. Herein, we propose and demonstrate two equivalent circuit models systematically for a bifunctional metasurface with metal–dielectric–metal structural meta-atoms based on polarization multiplexing in the visible band. In the y-polarization state, the equivalent circuit model is established to interpret the phase shift exactly with a high goodness of fit of 0.931, resulting in the beam splitting function from the anomalous reflection phenomenon. The polychromatic light splits from 34 to 69° to produce the grating-type high-saturation structural colors with a large gamut of about 170.07% of the DCI-P3 standard. In the x-polarization state, the metasurface produces the surface lattice resonance that is suitable for the refractive index sensing function due to the high sensitivity to environmental changes. The second equivalent circuit model simulates the linewidth narrowing and red-shift phenomenon with a sensitivity relative error of 7.00%. We introduce a branch with a narrow-band-pass filter and a capacitor in series into the model to mimic the characteristic of Rayleigh anomalies. Both models extend the application of equivalent circuit theory in optics further and provide a crucial approach to enhance the insights into the mechanism of metasurfaces.

Light–matter coupling in plasmonic nanocavities has been widely studied in the past years. Yet, for core–shell particles, popular electromagnetic models that use the classical Lorentz oscillator to describe the shell predict extinction spectra with three maxima, if the plasmon and the shell absorption are in resonance. In contrast, experiments exhibit only two peaks, as also expected from simple quantum models of hybrid states. In order to reconcile the convenient and widely used classical electromagnetic description with experimental data, we connect it to the quantum world by conceiving a heuristic quantum model. Our model is based on the permittivity of a two-level system in a classical electric field derived from the optical Bloch equations. The light–matter coupling is included via the collective vacuum Rabi frequency Ω0. Using our model, we obtain excellent agreement with a series of experimental extinction spectra of particles with various coupling strengths due to a systematic size variation. The suppression of the third maximum, which mainly stems from the absorption in the shell, can be interpreted as a vacuum induced power broadening, which may occur in lossy (plasmonic) cavities below the strong-coupling regime.

In recent years, quantum dots (QDs) have emerged as bright, color-tunable light sources for various applications such as light-emitting devices, lasing, and bioimaging. One important next step to advance their applicability is to reduce particle-to-particle variations of the emission properties as well as fluctuations of a single QD’s emission spectrum, also known as spectral diffusion (SD). Characterizing SD is typically inefficient as it requires time-consuming measurements at the single-particle level. Here, however, we demonstrate multiparticle spectroscopy (MPS) as a high-throughput method to acquire statistically relevant information about both fluctuations at the single-particle level and variations at the level of a synthesis batch. In MPS, we simultaneously measure emission spectra of many (20–100) QDs with a high time resolution. We obtain statistics on single-particle emission line broadening for a batch of traditional CdSe-based core–shell QDs and a batch of the less toxic InP-based core–shell QDs. The CdSe-based QDs show significantly narrower homogeneous line widths, less SD, and less inhomogeneous broadening than the InP-based QDs. The time scales of SD are longer in the InP-based QDs than in the CdSe-based QDs. Based on the distributions and correlations in single-particle properties, we discuss the possible origins of line-width broadening of the two types of QDs. Our experiments pave the way to large-scale, high-throughput characterization of single-QD emission properties and will ultimately contribute to facilitating rational design of future QD structures.

Nanocrystals (NCs) of inorganic lead halide perovskites with narrow emission line widths hold great potential for next-generation color-saturated optoelectronic devices. However, their stability and electroluminescence performance are currently hindered by environment-dependent structure deterioration over time and inferior carrier transport. These limitations are closely related to the surface defect-mediated nonradiative energy losses of the NCs. Herein, we have developed a comprehensive surface optimization strategy for CsPbI3–xBrx NCs, involving molecular passivation, phase stability optimization, and effective electron transport for constructing a durable device. This results in a high-efficiency perovskite light-emitting diode (PeLED) exhibiting red emission with a maximum at 685 nm and an external quantum efficiency of up to 12.35%. Furthermore, the optimized device shows a much improved operational stability with a half-lifetime (T50) of 50 min, which is seven times higher than the untreated device (T50 = 7 min). Additionally, the passivated NCs exhibit non-blinking characteristics at the single-particle level. This work highlights the immense potential of amino-rich ligands in stabilizing perovskite NCs for efficient and operationally stable LEDs.

Super-resolution fluorescence microscopy has revolutionized cell biology over the past decade, enabling the visualization of subcellular complexity with unparalleled clarity and detail. However, the rapid development of image-scanning-based super-resolution systems still restrains convenient access to commonly used instruments such as epi-fluorescence microscopes. Here, we present multifocal scanning microscopy (MSM) for super-resolution imaging with simultaneous multicolor acquisition and minimal instrumental complexity. MSM implements a stationary, interposed multifocal multicolor excitation by exploiting the motion of the specimens, realizing super-resolution microscopy through a general epi-fluorescence platform without compromising the image-scanning mechanism or inducing complex instrument alignment. The system is demonstrated with various phantom and biological specimens, and the results present effective resolution doubling, optical sectioning, and contrast enhancement. We anticipate MSM, as a highly accessible and compatible super-resolution technique, to offer a promising methodological pathway for broad cell biological discoveries.

High-performance spectrally distinctive photodetectors (PDs) are of great importance in sensing and information processing. PDs based on photoelectrochemical (PEC) principles are of particular interest due to their simple fabrication process and tunable photoresponse through both physical and chemical processes. Despite the recent advancement in PEC-PDs, they are far less ideal. For example, most of them are either not stable or not compatible with existing epitaxial semiconductor device platforms, whereas although III-nitride nanowire-based PEC-PDs can largely mitigate these drawbacks, dual-band photodetection is limited to the ultraviolet (UV) range. Herein, we show that by using fully epitaxial n-GaN/p-InGaN p–n heterojunction photoelectrodes on the Si substrate, the dual-band photodetection of III-nitride nanowire-based PEC-PDs can be extended to the visible (VIS) range. Moreover, the present photoelectrodes can also exhibit dual-polarity photocurrent under a fixed illumination condition by tuning the applied potential, extending their functionality. This study represents the first achievement of UV–VIS dual-band photodetection with simple, fully epitaxial semiconductor nanowire p–n heterojunctions. The discussion on the photocarrier dynamics further sheds light on the design of dual-band PEC-PDs based on emerging semiconductor nanowire p–n heterojunctions.

Label-free, bond-selective imaging offers new opportunities for fundamental and applied studies in chemistry, biology, and materials science. Preventing its broader application to investigating spatially- congested specimens are issues related to low sensitivity as well as low spatial and temporal resolution. Here, we demonstrate a widefield, mid-infrared (MIR) photothermal imaging technique, called widefield Infrared Photothermal Heterodyne imaging (wIR-PHI), that massively parallelizes acquisition of MIR absorption data through use of a high-speed complementary metal-oxide-semiconductor camera. wIR-PHI possesses notable features that include: spatial resolution significantly below the MIR diffraction limit, hyperspectral imaging capabilities, high sensitivity, and ∼100 ns temporal resolution. The first two features are highlighted by hyperspectral imaging of proximally close poly(methyl methacrylate) (PMMA) and polystyrene (PS) nanoparticles where clear, bond-specific imaging of nanoparticles, separated by less than the MIR diffraction limit, is demonstrated. Sensitivity is highlighted by imaging individual PMMA and PS nanoparticles with radii between r = 97–556 nm. This leads to a current, peak absorption cross-section limit-of-detection of σabs = 1.9 × 10–16 cm2. wIR-PHI’s 100 ns temporal resolution is simultaneously demonstrated by observing the decay of photothermal contrast on individual nanoparticles on a ∼200–6200 ns timescale. In whole, wIR-PHI’s dramatic increase in acquisition speed opens opportunities for future MIR kinetic imaging and spectroscopic studies of important chemical, biological, and material processes.